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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

molecular weight is fundamental. This is particularly true when working with isotopically labeled

compounds such as 1-Undecanol-d23. This guide provides a detailed examination of the

molecular weight of 1-Undecanol-d23, offering a direct comparison with its non-deuterated

counterpart and the foundational isotopes, alongside a methodological framework for its

determination.

Core Molecular Weight Data
The key to understanding the molecular weight of 1-Undecanol-d23 lies in the substitution of

hydrogen atoms with their heavier isotope, deuterium. This substitution significantly alters the

overall mass of the molecule. The following table summarizes the essential molecular weight

information.

Compound/Isotope Chemical Formula Molecular Weight ( g/mol )

1-Undecanol-d23 C₁₁HD₂₃O 195.45[1][2]

1-Undecanol C₁₁H₂₄O 172.31[3][4][5][6][7][8][9][10]

Deuterium (²H or D) D 2.014 (atomic weight)[7]

Hydrogen (¹H) H ~1.008 (atomic weight)
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Experimental Determination of Molecular Weight: A
Mass Spectrometry Protocol
The molecular weight of 1-Undecanol-d23 is typically determined using mass spectrometry.

This technique provides a highly accurate measurement of the mass-to-charge ratio of ionized

molecules.

Methodology
Sample Preparation: A dilute solution of 1-Undecanol-d23 is prepared in a suitable volatile

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) or a

soft ionization technique like Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) can be employed. EI is a classic method that involves

bombarding the sample with high-energy electrons, leading to fragmentation and the

formation of a molecular ion (M+).

Mass Analysis: The resulting ions are accelerated into a mass analyzer. The analyzer, which

can be a quadrupole, time-of-flight (TOF), or magnetic sector, separates the ions based on

their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum is analyzed. The peak corresponding to the

intact molecular ion (or a protonated/adducted molecule in soft ionization) is identified to

determine the molecular weight. For 1-Undecanol-d23, a prominent peak at or near m/z

195.45 would be expected.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the determination of the molecular

weight of 1-Undecanol-d23 using mass spectrometry.
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Caption: Workflow for Molecular Weight Determination of 1-Undecanol-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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